Cas no 1097193-10-6 (methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate)

• Product Name: methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate
• CAS No: 1097193-10-6
• MF: C₁₆H₁₈N₂O₅S₃
• MW: 414.519520282745
• CID: 6251363
• PubChem ID: 16826453
• Update Time: 2025-09-17

methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate
• AKOS024631583
• F2254-0477
• methyl 2-(1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamido)thiophene-3-carboxylate
• 1097193-10-6
• methyl 2-[(1-thiophen-2-ylsulfonylpiperidine-2-carbonyl)amino]thiophene-3-carboxylate

• Inchi： 1S/C16H18N2O5S3/c1-23-16(20)11-7-10-25-15(11)17-14(19)12-5-2-3-8-18(12)26(21,22)13-6-4-9-24-13/h4,6-7,9-10,12H,2-3,5,8H2,1H3,(H,17,19)
• InChI Key： WOOFNADRMFVPDR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1C(NC1=C(C(=O)OC)C=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 414.03778520g/mol
• Monoisotopic Mass: 414.03778520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 158Ų

Additional information on methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate

Methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate and Its Emerging Applications in Chemical Biology

Methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate (CAS No. 1097193-10-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound, characterized by its dual thiophene moieties and a piperidine scaffold, represents a promising candidate for further exploration in drug discovery and molecular recognition.

The structural composition of methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate includes a thiophene ring substituted with a sulfonyl group at the 2-position, connected to a piperidine ring via an amide linkage. This configuration endows the molecule with distinct physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in its utility for biological assays and synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating thiophene and piperidine motifs. These scaffolds are renowned for their biological activity and have been extensively studied for their roles in modulating various cellular processes. The presence of the thiophene-2-sulfonyl group in methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate enhances its interaction with biological targets, making it an attractive scaffold for designing novel bioactive molecules.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The amide linkage between the piperidine and thiophene units provides a versatile platform for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs. This adaptability has made methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate a valuable building block in medicinal chemistry.

Recent studies have highlighted the compound's role in inhibiting certain enzymes that are implicated in inflammatory and neurological disorders. The sulfonyl group, in particular, has been shown to exhibit potent binding affinity to target proteins, which can lead to the development of novel therapeutics. For instance, research has demonstrated that derivatives of this compound can modulate the activity of enzymes such as kinases and proteases, which are key players in disease pathogenesis.

The molecular recognition properties of methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate have also been explored in the context of drug delivery systems. Its ability to form stable complexes with other molecules makes it an excellent candidate for use in targeted drug delivery formulations. Such systems aim to enhance therapeutic efficacy while minimizing side effects by delivering drugs directly to their sites of action.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the thiophene rings make it suitable for use in organic semiconductors and other advanced materials. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to conduct electricity efficiently could lead to innovations in display technology and renewable energy solutions.

The synthesis of methyl 2-[1-(thiophene-2-sulfonyl)piperidine-2-amido]thiophene-3-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions to ensure high yield and purity is paramount. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up production for industrial applications.

Ongoing research continues to uncover new applications for this compound across various fields. Its versatility as a molecular scaffold ensures that it will remain a subject of interest for scientists seeking innovative solutions to complex problems. As our understanding of its properties grows, so too will its utility in pharmaceuticals, materials science, and beyond.